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Compound of Interest

Compound Name: Hedgehog IN-1

Cat. No.: B024166

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) to address common issues encountered when using Hedgehog IN-1, a potent inhibitor
of the Hedgehog signaling pathway. This guide is intended for researchers, scientists, and drug
development professionals working with this compound.

Understanding Hedgehog IN-1

Hedgehog IN-1 is a small molecule inhibitor of the Hedgehog (Hh) signaling pathway with an
IC50 of 70 nM.[1] The Hedgehog pathway is a crucial regulator of embryonic development and
can contribute to tumorigenesis when aberrantly activated.[2][3] Hedgehog IN-1 provides a
valuable tool for studying the roles of this pathway in various biological processes.

Hedgehog Signaling Pathway

The canonical Hedgehog signaling pathway is initiated by the binding of a Hedgehog ligand
(such as Sonic Hedgehog, SHH) to the transmembrane receptor Patched (PTCH). In the
absence of a ligand, PTCH inhibits the activity of another transmembrane protein, Smoothened
(SMO). Upon ligand binding, this inhibition is relieved, allowing SMO to transduce the signal
downstream. This ultimately leads to the activation of GLI transcription factors, which then
regulate the expression of target genes involved in cell proliferation, differentiation, and
survival.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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